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Compound of Interest

Compound Name: o-Phenanthroline-d8

Cat. No.: B1601435 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the metal chelation mechanism of o-
Phenanthroline-d8 (deuterated 1,10-phenanthroline). It covers the core principles of

coordination, quantitative stability data, its application as a metalloproteinase inhibitor, and

detailed experimental protocols for characterization.

Core Chelation Mechanism
o-Phenanthroline is a robust, bidentate heterocyclic organic compound. Its metal-chelating

properties stem from the two nitrogen atoms positioned at the 1 and 10 positions, which act as

Lewis bases, donating their lone pair of electrons to a metal cation. The deuterated analogue,

o-Phenanthroline-d8, is functionally identical in its chelation chemistry but serves as a

valuable tool in analytical techniques where isotopic labeling is advantageous, such as mass

spectrometry or nuclear magnetic resonance (NMR) spectroscopy.

The chelation process involves the formation of a stable five-membered ring with the metal ion,

a thermodynamically favorable arrangement known as the "chelate effect." Typically, three

phenanthroline molecules coordinate with a single divalent metal ion (M²⁺) to form a highly

stable octahedral complex, such as [Fe(phen)₃]²⁺. This complex with ferrous iron (Fe²⁺) is

particularly notable for its intense orange-red color, which forms the basis of a common

spectrophotometric method for iron quantification[1][2][3].
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While the substitution of hydrogen with deuterium in o-Phenanthroline-d8 does not

significantly alter the electronic properties or the thermodynamics of metal binding, it eliminates

proton signals in ¹H NMR, simplifying spectra, and provides a distinct mass signature for

tracking the ligand in complex biological matrices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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